5-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)octan-3-one

• CAS RN: 77398-90-4
• Molecular Formula: C15H22O4
• Molecular Weight: 266.33 g/mol
• IUPAC Name: 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)octan-3-one
• InChI: InChI=1S/C15H22O4/c1-3-4-12(16)10-13(17)7-5-11-6-8-14(18)15(9-11)19-2/h6,8-9,12,16,18H,3-5,7,10H2,1-2H3
• InChI Key: GDRKZARFCIYVCI-UHFFFAOYSA-N
• SMILES: CCCC(CC(=O)CCC1=CC(=C(C=C1)O)OC)O

Description

4-Gingerol is a monomethoxybenzene, a member of phenols and a beta-hydroxy ketone.
5-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)octan-3-one is a natural product found in Zingiber and Zingiber officinale with data available.

Scientific Research Applications

Chemical Composition and Derivatives

5-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)octan-3-one is associated with various chemical compounds and derivatives, indicating a wide range of potential applications. For instance, it is structurally related to compounds found in olive oil mill waste-waters, such as lignans and phenylglycosides, suggesting its relevance in agricultural and food chemistry (DellaGreca, Previtera, Temussi, & Zarrelli, 2004). Additionally, its derivatives have been shown to possess liquid crystalline properties, which could be significant in materials science and nanotechnology applications (Kovganko & Kovganko, 2006).

Synthetic and Structural Chemistry

The compound serves as a building block in synthetic chemistry. It has been utilized in the synthesis of new branched tetrahydrofurane δ-sugar amino acids, highlighting its potential in developing novel bioactive molecules and pharmaceuticals (Defant et al., 2011). The crystal structure analysis of related compounds has revealed intricate molecular packing stabilized by hydrogen bonding interactions, which is crucial in understanding and designing new materials with specific properties (Renuga Parameswari et al., 2012).

Biological and Environmental Research

Derivatives of 5-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)octan-3-one from marine-derived fungi have exhibited antioxidant activities, indicating potential applications in nutraceuticals, pharmaceuticals, and food preservation (Xu et al., 2017). The compound's reaction with atmospheric NO3 radicals, forming products such as glycolic acid and oxalic acid, highlights its environmental relevance, particularly in understanding and mitigating air pollution (Liu, Wen, & Wu, 2017).

Material Science and Coordination Chemistry

Its derivatives have been used to stabilize dinuclear complexes and tetranuclear lanthanoid clusters, which could be of significance in material science and coordination chemistry (Andrews, Gee, Junk, & Maclellan, 2010).